AbstractThe design of new biodegradable polymers is important for solving the fossil resource and environmental pollution problems associated with conventional plastics. New PLA-based mixtures with the addition of PBAT, PBS and TPS, with different contents, were prepared to investigate their behavior after accelerated aging, as well as their potential for the biodegradation process. Their mechanical properties, mass, hardness, morphology, gloss and color change during UV irradiation progress, have been investigated. The samples were exposed to UV radiation for 21 d, their accelerated aging properties, were assessed weekly and compared with the non-aged samples. The degree of disintegration was determined after soil burial. The results showed that the mechanical properties, especially formability, as well as gloss and color, changed significantly after accelerated aging. All tested matrices are degradable, as shown by soil burial tests. Testing the stability of the functional properties of biodegradable plastics, which are assessed by end users, is important for the wider use of these plastics.

AbstractA new class of quinolinyl phenol-based benzoxazines (QP-a, QP-cha, QP-2eha) were synthesized by using quinolinyl phenol [4-(6-chloro-4-phenylquinoline-2-yl)phenol] with three structurally distinct amines, namely aniline (a), cyclohexylamine (cha), and 2-ethylhexylamine (2eha) through Mannich condensation reaction using an appropriate solvent and reaction conditions. By using FTIR and 1H-NMR spectroscopy methods, the molecular structures of the benzoxazines QP-a, QP-cha, and QP-2eha were identified. From the differential scanning calorimetry (DSC) analysis, the exothermic peak maximum of benzoxazine monomers viz., QP-a, QP-cha, QP-2eha were observed at 218, 202 and 187 °C respectively. The thermogram obtained from TGA studies the amount of char yield obtained for poly(QP-a), poly(QP-cha) and poly(QP-2eha) were found to be 45, 24, and 32%, respectively. The value of limiting oxygen index (LOI) for polybenzoxazines was calculated using the value of percentage char yield obtained from TGA studies infer that these benzoxazines exhibit good flame-retardant characteristics. Data from water contact angle studies ascertain that these samples possess good hydrophobic properties in the range of 129–138°. Results from corrosion studies infer that the mild steel specimens coated with these benzoxazines were found to be more stable and offer better surface protection against corrosion under the conditions studied.

AbstractThe aim of the present study was to design and synthesis a novel monomer to produce polyurethanes with improved thermal stability as well as good solubility. Herein, N1,N3-bis(5-hydroxynaphthalene-1-yl) isophthalamide was synthesized by the nucleophilic reaction of 5-amino-1-naphthol and isophthaloyl chloride. Afterward, the synthesized diol was reacted with various diisocyanates such as toluene diisocyanate and methylene diphenyl diisocyanate to attain novel poly(urethane-amide)s via condensation reaction. The chemical structure of the monomer and the resulting polymers were thoroughly investigated and approved via spectroscopic techniques and elemental analysis. Also, physical properties of the prepared polymers like thermal characteristics, molecular weight, solubility, and viscosity together with their structure-property relationship were evaluated. The obtained results showed improved thermal stability of the synthesized poly(urethane-amide)s compared to other common polyurethanes. Also, the results indicated that the higher the aromatic groups in the polymer chain, the higher the thermal stability and glass transition temperature. Presence of bulky naphthyl groups from another side, improve their solubility as well. The synthesized poly(urethane-amide)s with remarkable thermal stability and solubility might open up new possibilities for a wide range of applications in various industries such as transportation, aerospace, electronics, appliances, and so on.

AbstractFlexible dielectric materials are widely explored and used for energy storage applications. In this paper, we present a research work on the development of new flexible dielectric films by combining poly(vinyl alcohol) (PVA) used as flexible polymer matrix and reduced grapheme oxide (rGO) and barium titanate (BaT) added in different ratios to tailor their capacitance. The properties of resultant nanocomposite films have been tailored based on the properties of their constituents; flexibility of the PVA, high thermal stability better dielectric properties due to both fillers i.e., rGO and BaT. The synthesized nanocomposite films prepared by different ratio of these three components were characterized for their structural, chemical, morphological, thermal, and dielectric properties. Their dielectric studies carried using impedance analyzer at room temperature revealed that nanocomposite with rGO:barium titanate:poly(vinyl alcohol) = 0.3:2.5:10 shows excellent real part of permittivity of 66 at 20 Hz which decreased to 10.9 at very high frequency of 2 MHz and low energy loss of 0.8 at 20 Hz which was reduced to 0.06 at 2 MHz. Also energy storage capacity of nanocomposites was calculated, and it was found that rGO:barium titanate:poly(vinyl alcohol) = 0.3:1:10 showed best energy storing properties with total energy density, recoverable energy density, and energy loss of 2.1 × 10−4 kJ/m3, 1.5 × 10−4 kJ/m3, and 5.2 × 10−5 kJ/m3. Its efficiency was 71%. The presented synthesized flexible dielectric films with tailorable dielectric performances are very desirable for flexible capacitor sensing application due to their excellent flexibility, efficient thermal, and dielectric properties.

AbstractIn view of growing public awareness of environmental pollution, plastic waste, and microplastics, agro-based materials are increasingly used to replace raw materials derived from fossil feedstocks in order to take advantage of their sustainability, eco-friendliness, better recyclability, and lack of toxicity. One of our focal areas is lactose, which is the natural disaccharide found in milk; it is inexpensive and widely available. In this work, we synthesized polyurethanes from lactose and toluene-2,4-diisocyanate (TDI), using both conventional heat and microwave. Microwave was found to reduce the reaction time and save energy relative to conventional heat. Moreover, semi-interpenetrating polymer networks were made with a second polymer {e.g., poly(vinyl pyrrolidone) and poly(lactic acid)} in order to impart additional properties to the lactose-based polyurethanes. The resulting polymers were characterized with appropriate analyses.

AbstractThis paper aimed at the problem of uneven heating of ultra-high molecular weight polyethylene (UHMWPE) bearing in the process of UHMWPE was made into water-lubricated bearing, and have used ICEPAK software to study the temperature distribution of the UHMWPE during hot pressing. Research indicated that hot pressing UHMWPE was an unsteady heat transfer in the process of heating and holding. Air convection had little effect on the overall process. During processing, the slow heating method to process smaller UHMWPE water-lubricated bearing could effectively reduce the temperature difference. It made the inner heating of UHMWPE uniform and equated to the temperature of the shaft sleeve. This research can provide data support for temperature control and process optimization for the UHMWPE-based water-lubricated bearing hot pressing process.

AbstractHybrid composites are in increasing demand for structural applications. The created composite material is anticipated to possess fundamental qualities and a typical load-bearing capacity. The development of a hybrid composite hemp-epoxy polymer material with carbon and/or basalt fiber reinforcement is proposed in this study. With carbon fiber at 6%, basalt fiber at 6%, and carbon-basalt at 2 + 4% in the reinforcement, the weight percentage of the fiber reinforcement was altered for 15, 20, and 25% of hemp fiber in the composite. Additionally, natural fillers like coconut shell powder and calcium carbonate were incorporated into the matrix material. To create the composite with various combinations of fiber reinforcement, industrial standards processes were followed. In comparison to other compositions, the hemp-carbon fiber sample (A3) has a maximum strength of 104 MPa. The same composition also has a maximum stiffness of 197 N/mm, which may be attributed to the matrix material’s high bonding strength (67 weight percent). The shore hardness of the hemp-carbon fiber composite is likewise at its highest, falling between 90 and 98 on the hardness scale. The results revealed that composites composed of carbon and hemp fibers have superior mechanical characteristics to basalt fiber reinforcement. To investigate the material behavior, an electron microscope will be used to examine the cracked surfaces. The material will be suggested for use in structural applications based on the findings.

AbstractPoly(ethylene oxide) has been intercalated inside the interlayer galleries of montmorillonite clay and the electrochemical properties of the nanocomposite have been investigated. Interlayer spacing and clay gallery width increase with increasing MMT concentration confirming intercalation of PEO into MMT as observed from XRD results. The fraction of free anions as calculated from FTIR, increases with increasing clay content and remains constant beyond 7.5 wt. % of clay content. Ionic conductivity of the order of 10−4 Scm−1 has been obtained in the case of MMT based electrolytes. The initial increase of conductivity with increasing MMT content can be attributed to the increase fraction of free ions which eventually increases ionic conductivity. After 7.5 wt. % of MMT loading ionic conductivity decreases due to the high viscosity of MMT. Interfacial stability results show that passivation takes place very slowly in MMT based electrolytes. Dielectric properties show that at high frequency relaxation takes place due to the segmental motion of polymer chains and it proves the hopping of ions.

AbstractA series of photoreactive polymers containing poly(N,N-dimethylacrylamide) and 2-hydroxy-(4-methacryloyloxybenzophenone), P(DMAA-n%MABP-OH), was explored to modify sheet-formed carbonated hydroxyapatite/gelatin (CHA/gelatin) scaffold. Under UV-light illumination, the benzophenones react with any C–H bonds in their vicinity through a C,H-insertion mechanism, enabling PDMAA-based hydrogel formation that is covalently attached to the gelatin. NMR spectroscopy confirmed the chemical structure of P(DMAA-n%MABP-OH) polymers with aimed n = 1, 5, 10, while GPC determined their molecular masses. The benzophenone reactivity under UV-light illumination for 0–240 min. was demonstrated using UV-Vis spectroscopy at 240–400 nm. After immobilization of P(DMAA-n%MABP-OH) onto the CHA/gelatin scaffold, typical FTIR vibration bands of both compounds could be detected on the spectra of the modified scaffolds. SEM images showed that the scaffold is highly porous with approximately 100 µm thickness. P(DMAA-n%MABP-OH) addition led to 2–3 times increase in thickness and 15–19% mass addition. Furthermore, it was shown that chemical (degradation and Ca2+ release profile), physical (4−7 swelling index), mechanical (0.06−0.17 MPa wet tensile strength and 0.2−0.8 MPa elastic modulus), and biological (cell adhesion) properties of the scaffold could be tailored by varying the photocrosslinker content. Cytotoxicity test showed that all studied CHA/gelatin-based scaffolds were nontoxic (>80% cell viability).

AbstractTea polysaccharides have gained great attention but acid-assisted extraction was scarcely studied. Herein, an acid-extracted tea polysaccharide TP-1 was isolated. TP-1 contained glucose and galactose in a molar ratio of 4.33:1.00, and the molecular weight was 9.47 × 103 Da. The backbone is comprised of 1,4-α-Glcp, 1,6-α-Glcp, and 1,4-β-Galp, with branches of 1,4,6-α-Glcp. Polysaccharide TP-1 could scavenge DPPH, hydroxyl, and superoxide radicals, with the IC50 value of 457.1, 516.5, and 620.1 µg/mL, respectively. Furthermore, it could inhibit α-glucosidase and α-amylase activities with the IC50 value of 394.3 and 90.1 µg/mL, respectively. Meanwhile, glucose uptake was also observed to be significantly increased in insulin-resistant 3T3-L1 cells by TP-1. The results demonstrated that TP-1 might be employed for the control of diabetes mellitus.